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Compound of Interest

Compound Name: 1-Ethoxyoctane

Cat. No.: B11749035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermophysical

properties of 1-ethoxyoctane (C₁₀H₂₂O). Understanding these properties is crucial for a wide

range of applications, from its use as a solvent in chemical reactions and formulations to its

potential role in drug delivery systems. This document summarizes available quantitative data,

details common experimental protocols for property determination, and presents a logical

workflow for such investigations.

Core Thermophysical Properties of 1-Ethoxyoctane
1-Ethoxyoctane, also known as ethyl octyl ether, is a simple ether with a molecular weight of

158.28 g/mol .[1] Its thermophysical properties are influenced by the presence of the polar

ether linkage and the nonpolar alkyl chains. While ethers are generally less polar and have

lower boiling points than alcohols of similar molecular weight due to the absence of hydrogen

bonding, they still exhibit dipole-dipole interactions.[2][3][4]

The following tables summarize the available quantitative data for the key thermophysical

properties of 1-ethoxyoctane.

Table 1: General Physicochemical Properties of 1-Ethoxyoctane
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Property Value Reference

Molecular Formula C₁₀H₂₂O [1][5]

Molecular Weight 158.28 g/mol [1]

CAS Registry Number 929-61-3 [5]

IUPAC Name 1-ethoxyoctane [1]

Boiling Point 188.15 °C (at 101.3 kPa)

Density (at 20°C) 0.799 g/cm³

Table 2: Temperature-Dependent Thermophysical Properties of 1-Ethoxyoctane

Property Temperature Range Data Source

Density (Liquid) 222.19 K to 629.3 K
NIST/TRC Web Thermo

Tables[6]

Viscosity (Liquid) 270 K to 620 K
NIST/TRC Web Thermo

Tables[6]

Speed of Sound (Liquid)

No specific data found for 1-

ethoxyoctane. General trends

for ethers suggest a decrease

with increasing temperature.

Surface Tension

No specific data found for 1-

ethoxyoctane. Data for other

ethers show a linear decrease

with increasing temperature.[7]

Note: Access to the critically evaluated data from the NIST/TRC Web Thermo Tables may

require a subscription.

Experimental Protocols for Thermophysical
Property Determination
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The determination of thermophysical properties requires precise and accurate experimental

methods. Below are detailed descriptions of common protocols used for liquids like 1-
ethoxyoctane.

Density Measurement
Method: Vibrating Tube Densitometer

A widely used and highly accurate method for determining the density of liquids is the vibrating

tube densitometer.

Principle: A U-shaped tube is electromagnetically excited to oscillate at its natural frequency.

This frequency is dependent on the mass of the tube. When the tube is filled with a sample

liquid, the total mass changes, leading to a shift in the resonant frequency.

Procedure:

The instrument is calibrated using two fluids of known density, typically dry air and pure

water.

The sample of 1-ethoxyoctane is injected into the clean, dry U-tube.

The temperature of the sample is precisely controlled using a Peltier thermostat.

The oscillation period of the U-tube filled with the sample is measured.

The density of the sample is then calculated from the calibration constants and the

measured oscillation period.

Advantages: This method requires a small sample volume, offers high precision, and is

suitable for a wide range of temperatures and pressures.

Viscosity Measurement
Method: Capillary Viscometer

The viscosity of a liquid can be determined using a capillary viscometer, which relies on the

principles of laminar flow.
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Principle: The time taken for a fixed volume of liquid to flow through a narrow capillary tube

under a known and constant pressure is measured. This flow time is directly proportional to

the kinematic viscosity of the liquid.

Procedure:

The viscometer is thoroughly cleaned and dried.

The sample of 1-ethoxyoctane is introduced into the viscometer, and the viscometer is

placed in a constant temperature bath.

The liquid is drawn up through the capillary to a starting mark.

The time taken for the liquid to flow between two marked points on the capillary is

measured using a stopwatch.

The kinematic viscosity is calculated by multiplying the flow time by the calibration

constant of the viscometer. The dynamic viscosity can then be obtained by multiplying the

kinematic viscosity by the density of the liquid at the same temperature.

Advantages: This is a relatively simple and inexpensive method that provides high accuracy

when performed carefully.

Speed of Sound Measurement
Method: Pulse-Echo Technique

The speed of sound in a liquid can be accurately measured using the pulse-echo technique.

Principle: An ultrasonic pulse is generated by a transducer and transmitted through the liquid

to a reflector. The time taken for the pulse to travel to the reflector and back to the transducer

is measured. The speed of sound is then calculated from the known path length and the

measured time of flight.

Procedure:

The measuring cell, containing the transducer and reflector, is filled with the 1-
ethoxyoctane sample.
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The temperature of the cell is precisely controlled.

A short ultrasonic pulse is emitted by the transducer.

The time delay between the initial pulse and the reception of the reflected echo is

measured using a high-resolution timer.

The speed of sound is calculated as twice the path length divided by the measured time

delay.

Advantages: This method is highly accurate and can be used over a wide range of

temperatures and pressures.

Surface Tension Measurement
Method: Wilhelmy Plate Method

The Wilhelmy plate method is a common and reliable technique for measuring the surface

tension of liquids.

Principle: A thin platinum plate is suspended from a balance and brought into contact with

the surface of the liquid. The force exerted on the plate by the surface tension is measured.

Procedure:

A clean, roughened platinum plate is used to ensure a zero contact angle.

The plate is suspended from a microbalance.

A vessel containing the 1-ethoxyoctane sample is raised until the liquid surface just

touches the lower edge of the plate.

The force on the balance increases as the surface tension pulls the plate into the liquid.

The surface tension is calculated from the measured force, the perimeter of the plate, and

the contact angle (assumed to be zero).
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Advantages: This method is accurate, relatively simple to perform, and can be used for a

variety of liquids.

Experimental Workflow
The logical progression for the experimental determination of the thermophysical properties of

1-ethoxyoctane is outlined in the workflow diagram below. This process ensures that

dependencies between measurements (e.g., the need for density to calculate dynamic

viscosity from kinematic viscosity) are correctly handled.

Sample Preparation
(1-Ethoxyoctane, >99% purity)

Density Measurement
(Vibrating Tube Densitometer)

Viscosity Measurement
(Capillary Viscometer)

Speed of Sound Measurement
(Pulse-Echo Technique)

Surface Tension Measurement
(Wilhelmy Plate Method)

Density data required for
dynamic viscosity calculation

Data Analysis and Correlation

Technical Guide Generation

Click to download full resolution via product page

Caption: Experimental workflow for determining thermophysical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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